Cas no 69173-15-5 (1,3-Benzodioxole, 5-(butoxymethyl)-)

• Product Name: 1,3-Benzodioxole, 5-(butoxymethyl)-
• CAS No: 69173-15-5
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 392101
• PubChem ID: 10013282
• Update Time: 2025-04-19

1,3-Benzodioxole, 5-(butoxymethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxole, 5-(butoxymethyl)-
• 5-(butoxymethyl)-1,3-benzodioxole
• DTXSID30434157
• SCHEMBL2553632
• Piperonyl alcohol, n-butyl ether
• 69173-15-5
• piperonyl butyl ether
• Piperonylbutoxyd

• Inchi： 1S/C12H16O3/c1-2-3-6-13-8-10-4-5-11-12(7-10)15-9-14-11/h4-5,7H,2-3,6,8-9H2,1H3
• InChI Key： NPBHFKYMZPKJEO-UHFFFAOYSA-N
• SMILES： O(CC1=CC=C2C(=C1)OCO2)CCCC

Computed Properties

• Exact Mass: 208.109944368g/mol
• Monoisotopic Mass: 208.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 27.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles